Chondrochloren B
Overview
Description
Chondrochloren B is a monocarboxylic acid amide with formula C28H42ClNO7, that is produced by Chondromyces crocatus and exhibits antibiotic properties. It has a role as an antimicrobial agent and a bacterial metabolite. It is a diol, an enone, an ether, a monocarboxylic acid amide, a member of phenols, a secondary alcohol and a member of monochlorobenzenes.
Scientific Research Applications
Biosynthesis Insights
The antibiotic properties of Chondrochloren B, derived from the myxobacterium Chondromyces crocatus Cm c5, are linked to its unique structural features. A study by Rachid et al. (2009) explored its biosynthesis, highlighting the early chlorination of tyrosine and the involvement of a radical S-adenosylmethionine methylase in bacterial secondary metabolism (Rachid et al., 2009).
Structural Characteristics
Chondrochloren B is distinguished by its chloro-hydroxy-styryl amides and a highly modified C14 carboxylic acid structure. Jansen et al. (2003) conducted structural analysis using NMR spectroscopy and MM2 calculations, contributing to the understanding of its conformation in solution (Jansen et al., 2003).
Novel Oxidative Decarboxylase
Further research by Rachid et al. (2010) characterized a novel FAD-dependent oxidative decarboxylase, CndG, which is crucial for the biological activity of Chondrochloren. This study emphasized the enzyme's role in converting pre-chondrochloren into chondrochloren through oxidative decarboxylation (Rachid et al., 2010).
Synthetic Approaches
The total synthesis of Chondrochloren A was achieved by Linne et al. (2021), using a 1,2-metallate rearrangement addition. This study presents a new strategy for assembling polyketidal frameworks, relevant for the synthesis of similar compounds (Linne et al., 2021).
properties
Product Name |
Chondrochloren B |
|---|---|
Molecular Formula |
C28H42ClNO7 |
Molecular Weight |
540.1 g/mol |
IUPAC Name |
(E,2R,3R,4R,8S,9S,10R)-N-[(Z)-2-(3-chloro-4-hydroxyphenyl)ethenyl]-2-ethoxy-3,9-dihydroxy-4-methoxy-6,8,10-trimethyl-7-oxotetradec-5-enamide |
InChI |
InChI=1S/C28H42ClNO7/c1-7-9-10-17(3)24(32)19(5)25(33)18(4)15-23(36-6)26(34)27(37-8-2)28(35)30-14-13-20-11-12-22(31)21(29)16-20/h11-17,19,23-24,26-27,31-32,34H,7-10H2,1-6H3,(H,30,35)/b14-13-,18-15+/t17-,19+,23-,24+,26-,27-/m1/s1 |
InChI Key |
BIBQKWSSQXEIHK-IRFDLBBPSA-N |
Isomeric SMILES |
CCCC[C@@H](C)[C@@H]([C@H](C)C(=O)/C(=C/[C@H]([C@H]([C@H](C(=O)N/C=C\C1=CC(=C(C=C1)O)Cl)OCC)O)OC)/C)O |
Canonical SMILES |
CCCCC(C)C(C(C)C(=O)C(=CC(C(C(C(=O)NC=CC1=CC(=C(C=C1)O)Cl)OCC)O)OC)C)O |
synonyms |
chondrochloren B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2S,3aR,4S,4'S,5'R,6S,7aR)-4'-benzoyloxy-3a,4-dihydroxy-5'-methyl-3-oxospiro[5,6,7,7a-tetrahydro-4H-1-benzofuran-2,2'-oxane]-6-carboxylate](/img/structure/B1247466.png)
![4-(6-iodo-2-imidazo[1,2-a]pyridinyl)-N,N-dimethylaniline](/img/structure/B1247467.png)
